Cas no 1348852-02-7 (rac-tert-butyl (3R,4R)-3-hydroxy-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4R)-3-hydroxy-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrrolidine-1-carboxylate
• CAS No: 1348852-02-7
• MF: C₁₈H₂₆N₂O₃
• MW: 318.410645008087
• CID: 5460592
• PubChem ID: 59394910
• Update Time: 2025-05-30

rac-tert-butyl (3R,4R)-3-hydroxy-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4R)-3-hydroxy-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrrolidine-1-carboxylate
• tert-butyl (3R,4R)-3-hydroxy-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 3-(3,4-dihydro-2(1H)-isoquinolinyl)-4-hydroxy-, 1,1-dimethylethyl ester, (3R,4R)-

• Inchi： 1S/C18H26N2O3/c1-18(2,3)23-17(22)20-11-15(16(21)12-20)19-9-8-13-6-4-5-7-14(13)10-19/h4-7,15-16,21H,8-12H2,1-3H3/t15-,16-/m1/s1
• InChI Key： YISZOYAPZLESSL-HZPDHXFCSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1N1CC2C=CC=CC=2CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 435
• XLogP3: 1.9
• Topological Polar Surface Area: 53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on rac-tert-butyl (3R,4R)-3-hydroxy-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrrolidine-1-carboxylate

Chemical Profile of Rac-Tert-Butyl (3R,4R)-3-Hydroxy-4-(1,2,3,4-Tetrahydroisoquinolin-2-yl)pyrrolidine-1-Carboxylate (CAS No. 1348852-02-7)

Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrrolidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1348852-02-7, represents a novel molecular entity with a complex structural framework that includes both pyrrolidine and tetrahydroisoquinoline moieties. These structural features are of particular interest due to their potential biological activities and their relevance to the development of new therapeutic agents.

The pyrrolidine ring is a common pharmacophore in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. In particular, the 3-hydroxy and 4-substituted tetrahydroisoquinoline groups contribute to the compound's unique chemical properties. The presence of these functional groups suggests that this molecule may exhibit a range of biological activities, including potential effects on neurotransmitter systems and other metabolic pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with various biological targets. Studies have indicated that the tetrahydroisoquinoline moiety can serve as a key element in modulating neurotransmitter release and receptor activity. This has opened up new avenues for investigating the compound's potential in treating neurological disorders such as Parkinson's disease and Alzheimer's disease.

The tert-butyl group in the molecule provides steric hindrance, which can influence the compound's binding affinity and selectivity. This feature is particularly important in drug design, as it allows for fine-tuning of the molecule's interactions with biological targets. By modifying the position and type of substituents, researchers can optimize the pharmacokinetic properties of the compound, enhancing its therapeutic efficacy while minimizing side effects.

Current research is focused on understanding the detailed mechanism of action of Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrrolidine-1-carboxylate. Preclinical studies have shown promising results in models of neurodegenerative diseases, suggesting that this compound may have a protective effect on dopaminergic neurons. Further investigation into its pharmacological profile is warranted to elucidate its full therapeutic potential.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and stereochemistry to achieve the desired molecular architecture. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to ensure high enantiomeric purity, which is crucial for biological activity.

As our understanding of complex biological systems continues to grow, compounds like Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrrolidine-1-carboxylate will play an increasingly important role in drug development. The integration of cutting-edge synthetic methods with advanced biophysical techniques will further enhance our ability to design molecules with tailored biological activities.

The future prospects for this compound are exciting and multifaceted. Ongoing research aims to explore its potential applications in treating not only neurological disorders but also other conditions such as depression and addiction. By leveraging the unique structural features of this molecule, scientists hope to develop novel therapeutic strategies that address unmet medical needs.

In conclusion, Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrrolidine-1-carboxylate (CAS No. 1348852-02-7) is a promising candidate for further development in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a valuable tool for investigating new therapeutic pathways. As research continues to uncover its full potential, this compound is poised to make significant contributions to medicine and biology.